Cas no 104224-68-2 (2-(Adamantan-1-yl)-4-bromophenol)

• Product Name: 2-(Adamantan-1-yl)-4-bromophenol
• CAS No: 104224-68-2
• MF: C₁₆H₁₉BrO
• MW: 307.225464105606
• MDL: MFCD00169077
• CID: 62464
• PubChem ID: 4670494
• Update Time: 2025-10-29

2-(Adamantan-1-yl)-4-bromophenol Chemical and Physical Properties

Names and Identifiers

• 2-(1-Adamantyl)-4-bromophenol
• 4-BROMO-2-ADAMANTYL PHENOL
• (2-ADAMANTYL)-4-BROMOPHENOL
• 2-(Adamantan-1-yl)-4-bromophenol
• 2-ADAMANTANE-4-BROMOANISOLE
• 2-(1-Adamantyl)-4-bromophenol (Adapalene)
• 2-Adamantyl-4-bromophenol
• 2-(1-Adamantyl)-4-br
• C16H19BrO
• MFCD00169077
• 2-(1-adamantyl)-4-bromo-phenol
• Q-200135
• 3-adamantan-1-yl-4-hydroxy-bromobenzene
• AS-9456
• 104224-68-2
• AKOS003368557
• A800933
• AB04265
• NYJXKHIVLGWPCF-UHFFFAOYSA-N
• SCHEMBL178123
• AKOS040768943
• 2-(2-adamantyl)-4-bromo-phenol
• FT-0642564
• CS-0335555
• C71173
• 2-adamantan-1-yl-4-bromophenol
• AC-7764
• DB-019359

• MDL： MFCD00169077
• Inchi： 1S/C16H19BrO/c17-13-1-2-15(18)14(6-13)16-7-10-3-11(8-16)5-12(4-10)9-16/h1-2,6,10-12,18H,3-5,7-9H2
• InChI Key： NYJXKHIVLGWPCF-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C=1)C12CC3CC(CC(C3)C1)C2)O

Computed Properties

• Exact Mass: 306.06200
• Monoisotopic Mass: 306.062
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 299
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 20.2A^2
• XLogP3: 5.7

Experimental Properties

• Color/Form: No data avaiable
• Density: 1.4±0.1 g/cm3
• Melting Point: 138-142 ºC
• Boiling Point: 392.0±35.0 °C at 760 mmHg
• Flash Point: 190.9±25.9 °C
• Refractive Index: 1.633
• PSA: 20.23000
• LogP: 4.62250
• Vapor Pressure: No data available

2-(Adamantan-1-yl)-4-bromophenol Security Information

• Signal Word：warning
• Hazard Statement： Irritant
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Hazardous Material Identification：
• Storage Condition：Store at 4 ° C, -4 ° C is better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons

Additional information on 2-(Adamantan-1-yl)-4-bromophenol

Comprehensive Overview of 2-(Adamantan-1-yl)-4-bromophenol (CAS No. 104224-68-2): Properties, Applications, and Research Insights

2-(Adamantan-1-yl)-4-bromophenol (CAS No. 104224-68-2) is a brominated phenolic compound featuring an adamantane moiety, a structurally unique cage-like hydrocarbon. This hybrid molecule combines the rigidity of adamantane with the reactivity of a bromophenol, making it a valuable intermediate in organic synthesis and material science. Researchers and industries are increasingly exploring its potential due to its thermal stability, lipophilicity, and ability to undergo further functionalization, aligning with trends in high-performance polymers, pharmaceutical scaffolds, and advanced material design.

The compound’s adamantane core contributes to exceptional steric hindrance and chemical robustness, while the bromine substituent enables cross-coupling reactions like Suzuki-Miyaura or Buchwald-Hartwig, critical for drug discovery and catalysis. Recent studies highlight its role in developing bioactive molecules, particularly in targeting neurological disorders—a hot topic in medicinal chemistry. Its lipophilic nature also makes it a candidate for membrane permeability studies, addressing a key challenge in CNS drug delivery.

From an industrial perspective, 2-(Adamantan-1-yl)-4-bromophenol is gaining traction in polymeric materials for high-temperature applications, such as aerospace coatings or electronic encapsulation. Its flame-retardant properties (attributed to the bromine group) resonate with the growing demand for sustainable additives, a frequently searched topic in green chemistry forums. Notably, its low toxicity profile compared to other brominated compounds aligns with REACH compliance discussions.

Analytical characterization of CAS No. 104224-68-2 typically involves HPLC, NMR, and mass spectrometry, with purity thresholds exceeding 98% for research-grade use. Synthetic protocols often emphasize atom economy and microwave-assisted reactions—topics trending in organic synthesis optimization. Environmental considerations drive interest in bromine recycling methods from derivatives like this, linking to circular economy initiatives.

In conclusion, 2-(Adamantan-1-yl)-4-bromophenol bridges fundamental research and industrial innovation. Its dual functionality—combining adamantane’s stability and bromophenol’s reactivity—positions it as a versatile building block for next-generation therapeutic agents and smart materials. As interest grows in tailored molecular architectures and eco-compatible syntheses, this compound is poised to remain a focal point in interdisciplinary studies.